Cas no 5825-42-3 (8-methanesulfonylquinoline)

8-Methanesulfonylquinoline is a versatile sulfonylated quinoline derivative widely utilized in organic synthesis and pharmaceutical research. Its key advantages include its role as a reactive intermediate in the preparation of biologically active compounds, owing to the electron-withdrawing methanesulfonyl group, which enhances electrophilic reactivity. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its structural framework allows for further functionalization, making it valuable in the development of quinoline-based therapeutics and agrochemicals. High purity grades are available, ensuring reproducibility in synthetic applications. The compound’s well-defined chemical properties contribute to its utility in cross-coupling reactions and as a building block in medicinal chemistry.
8-methanesulfonylquinoline structure
8-methanesulfonylquinoline structure
Product Name:8-methanesulfonylquinoline
CAS No:5825-42-3
MF:C10H9NO2S
MW:207.248961210251
MDL:MFCD18974464
CID:948258
PubChem ID:21349811
Update Time:2025-05-21

8-methanesulfonylquinoline Chemical and Physical Properties

Names and Identifiers

    • Quinoline, 8-(methylsulfonyl)-
    • MFCD18974464
    • Z2Z
    • 5825-42-3
    • 8-methylsulfonylquinoline
    • 8-(methanesulfonyl)quinoline
    • QUINOLINE,8-(METHYLSULFONYL)-
    • F53488
    • Quinoline, 8-(methylsulfonyl)-
    • 8-(methylsulfonyl)quinoline
    • Z1269220427
    • AKOS027410045
    • SCHEMBL863061
    • 8-methanesulfonylquinoline
    • EN300-248827
    • MDL: MFCD18974464
    • Inchi: 1S/C10H9NO2S/c1-14(12,13)9-6-2-4-8-5-3-7-11-10(8)9/h2-7H,1H3
    • InChI Key: RPUNNHCLJDHINC-UHFFFAOYSA-N
    • SMILES: S(C)(C1=CC=CC2=CC=CN=C12)(=O)=O

Computed Properties

  • Exact Mass: 207.03539970g/mol
  • Monoisotopic Mass: 207.03539970g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 55.4Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 428.2±27.0 °C at 760 mmHg
  • Flash Point: 184.0±28.4 °C

8-methanesulfonylquinoline Security Information

8-methanesulfonylquinoline Pricemore >>

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8-methanesulfonylquinoline Related Literature

Additional information on 8-methanesulfonylquinoline

Comprehensive Overview of 8-Methanesulfonylquinoline (CAS No. 5825-42-3): Properties, Applications, and Research Insights

8-Methanesulfonylquinoline (CAS No. 5825-42-3) is a specialized organic compound belonging to the quinoline family, characterized by the presence of a methanesulfonyl group at the 8-position. This structural feature imparts unique chemical and physical properties, making it a valuable intermediate in pharmaceutical, agrochemical, and material science research. The compound's systematic name, 8-(methylsulfonyl)quinoline, is often used interchangeably in scientific literature. Its molecular formula, C10H9NO2S, and molecular weight of 207.25 g/mol, highlight its moderate polarity and potential for diverse synthetic applications.

In recent years, 8-methanesulfonylquinoline has garnered attention due to its role in the development of novel heterocyclic compounds, particularly in medicinal chemistry. Researchers are exploring its utility as a building block for drug discovery, especially in targeting enzymes and receptors associated with inflammatory and neurological disorders. The compound's sulfonyl group enhances its binding affinity to biological targets, a feature leveraged in designing small-molecule inhibitors. This aligns with the growing demand for precision therapeutics and personalized medicine, topics frequently searched in academic and industrial circles.

The synthesis of 8-methanesulfonylquinoline typically involves the sulfonylation of 8-quinolinol or related precursors, followed by purification via recrystallization or chromatography. Its physicochemical properties—such as a melting point range of 120–123°C and solubility in polar organic solvents like dimethyl sulfoxide (DMSO)—make it compatible with standard laboratory protocols. These attributes are critical for researchers optimizing high-throughput screening (HTS) assays, a trending topic in AI-driven drug development.

Beyond pharmaceuticals, CAS 5825-42-3 finds applications in material science, particularly in the design of organic semiconductors and photoactive materials. Its conjugated quinoline core and electron-withdrawing sulfonyl group contribute to tunable optoelectronic properties, relevant for OLEDs and solar cell technologies. This connection to sustainable energy solutions resonates with current searches for green chemistry alternatives and renewable energy materials.

Analytical characterization of 8-methanesulfonylquinoline relies on techniques like NMR spectroscopy, mass spectrometry, and HPLC, ensuring purity and structural integrity. Quality control is paramount, as impurities may affect downstream applications. The compound's stability under ambient conditions (room temperature storage) and compatibility with microwave-assisted synthesis—a popular search term among chemists—further enhance its practicality.

In conclusion, 8-methanesulfonylquinoline (CAS No. 5825-42-3) exemplifies the intersection of traditional heterocyclic chemistry and modern innovation. Its versatility in drug design, material engineering, and catalytic applications positions it as a compound of enduring relevance. As research trends shift toward AI-augmented molecular design and sustainable synthesis, this compound is poised to remain a focal point in scientific inquiry.

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